Cas no 121356-82-9 (2-(1,3-benzoxazol-2-yl)ethanol)

2-(1,3-benzoxazol-2-yl)ethanol structure
121356-82-9 structure
Product Name:2-(1,3-benzoxazol-2-yl)ethanol
CAS No:121356-82-9
MF:C9H9NO2
MW:163.173262357712
CID:1081143
PubChem ID:19876769
Update Time:2025-04-20

2-(1,3-benzoxazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzoxazol-2-yl)ethanol
    • 2-(2-Hydroxyethyl)benzoxazole
    • DB-134689
    • 121356-82-9
    • SCHEMBL2123399
    • RDDLACAKPAHDFZ-UHFFFAOYSA-N
    • 2-Benzoxazoleethanol
    • Inchi: 1S/C9H9NO2/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,11H,5-6H2
    • InChI Key: RDDLACAKPAHDFZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CCO

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.3Ų
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